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Compound of Interest

Compound Name: Clorprenaline-d7

Cat. No.: B15560274

Clorprenaline-d7: A Technical Guide for
Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety, handling, and analytical
applications of Clorprenaline-d7. The information is intended to support researchers in the
safe and effective use of this isotopically labeled compound in laboratory settings.

Chemical and Physical Properties

Clorprenaline-d7 is the deuterated form of Clorprenaline, a 32-adrenergic receptor agonist.
The "-d7" designation indicates that seven hydrogen atoms in the isopropyl group have been
replaced with deuterium. This isotopic labeling makes it an ideal internal standard for mass
spectrometry-based quantification of Clorprenaline.
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Property Value Reference

(+)-1-(2-Chlorophenyl)-2-
((isopropyl-d7)amino)ethanol

Chemical Name

(x)-Clorprenaline-d7 (iso-

Synonyms propyl-d7), Isoprophenamine-
d7

Molecular Formula C11HsD7CINO

Molecular Weight 220.75 g/mol

Appearance White to off-white solid

Melting Point 104 - 107 °C

>98% (Clorprenaline); 299%

Isotopic Purity deuterated forms (d1-d7); <1%
do
Storage Temperature Room temperature or 2-8°C

Safety and Hazard Information

Clorprenaline-d7 should be handled with care, following standard laboratory safety
procedures. The primary hazards are associated with ingestion and eye contact.

~HS H | Classificati

Hazard Statement Precautionary Codes

P264, P270, P301+P317,

Acute Toxicity, Oral H302: Harmful if swallowed
P330, P501
) P264, P280,
o H319: Causes serious eye
Eye Irritation S P305+P351+P338,
irritation
P337+P317

Data derived from the unlabeled compound, Clorprenaline.
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Toxicological Data

Toxicological data for Clorprenaline-d7 is not available. The following data is for the unlabeled
parent compound, Clorprenaline.

Test Species Route Value
LD50 Mouse Oral 550 mg/kg
LD50 Rat Oral 445 mg/kg
LD50 Dog Oral >400 mg/kg
LD50 Mouse Subcutaneous 293 mg/kg

Handling and Personal Protective Equipment (PPE)

Adherence to proper handling procedures is crucial to minimize exposure and ensure a safe
working environment.

Precaution Description

) ) Use in a well-ventilated area, preferably in a
Engineering Controls
laboratory fume hood.

Wear safety glasses with side-shields or

Eye/Face Protection
goggles.

] Handle with compatible chemical-resistant
Hand Protection
gloves.

Skin and Body Protection Wear a lab coat or other protective clothing.

_ _ If dust is generated, use a NIOSH-approved
Respiratory Protection _
respirator.

First Aid Measures

In the event of exposure, follow these first aid guidelines and seek medical attention.
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Exposure Route First Aid Procedure

) Rinse mouth with water. Do not induce vomiting.
Ingestion .
Call a physician.

] Move the person to fresh air. If not breathing,
Inhalation ) o o o
give artificial respiration. Consult a physician.

) Wash off with soap and plenty of water. Consult
Skin Contact S ]
a physician if irritation persists.

Rinse thoroughly with plenty of water for at least
Eye Contact . o
15 minutes and consult a physician.

Accidental Release and Disposal

Aspect Procedure

Wear appropriate PPE. Avoid creating dust.
Accidental Release Sweep up and place in a suitable, closed

container for disposal.

Dispose of this material as hazardous waste
Disposal through a licensed professional waste disposal

service.

Mechanism of Action: B2-Adrenergic Receptor
Signaling

Clorprenaline is a 32-adrenergic receptor agonist. It primarily acts on the smooth muscle of the
bronchi. The binding of Clorprenaline to the 32-adrenergic receptor, a G-protein coupled
receptor (GPCR), initiates a signaling cascade that leads to bronchodilation.
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[32-Adrenergic Receptor Signaling Pathway

Experimental Protocols: Quantification of
Clorprenaline in Biological Matrices

Clorprenaline-d7 is primarily used as an internal standard for the accurate quantification of
Clorprenaline in biological samples, such as urine or animal tissue, by liquid chromatography-
tandem mass spectrometry (LC-MS/MS).

Experimental Workflow

The general workflow for the analysis of Clorprenaline in a biological matrix using
Clorprenaline-d7 as an internal standard is outlined below.

« To cite this document: BenchChem. [Clorprenaline-d7 safety data sheet and handling
precautions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15560274#clorprenaline-d7-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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